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Introduction

16-Keto aspergillimide, a novel metabolite isolated from the fungus Aspergillus strain IMI
337664, represents a promising avenue in the search for new anthelmintic agents.[1][2] This
technical whitepaper provides a comprehensive overview of the current understanding of 16-
Keto aspergillimide's anthelmintic properties, with a focus on its mechanism of action,
available efficacy data, and the experimental methodologies used for its evaluation. As a
member of the aspergillimide class, this compound is structurally related to the
paraherqguamides, a group of natural products known for their potent anthelmintic activity.

Mechanism of Action: Cholinergic Antagonism

The primary mechanism of action for the paraherquamide class of compounds, including by
extension 16-Keto aspergillimide, is the antagonism of nicotinic acetylcholine receptors
(nAChRSs) in nematodes. This blockade of cholinergic neuromuscular transmission leads to a
rapid onset of flaccid paralysis in the parasites. This mode of action is distinct from many
existing anthelmintics, suggesting a potential role in combating drug-resistant helminth strains.
Studies on related paraherquamide compounds have shown that they act as selective
competitive antagonists at nematode nAChRs, with a degree of selectivity for parasite
receptors over their mammalian counterparts.
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The proposed signaling pathway for the anthelmintic action of 16-Keto aspergillimide and
related paraherquamides is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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